2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline
Cat. No. B166888
M. Wt: 230.23 g/mol
InChI Key: HPDFKXPVMXSXGE-UHFFFAOYSA-N
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Patent
US07569536B2
Procedure details
Concentrated hydrochloric acid (1.36 ml, 16.3 mmol) and anhydrous tin dichloride (1.55 g, 8.16 mmol) were sequentially added at 0° C. to a methanol (4 ml) solution of 1-[2-nitro-4-(trifluoromethyl)phenyl]pyrrolidine (606 mg, 2.33 mmol), obtained as described in Referential Example 3-1. The resulting mixture was stirred for four hours. A saturated solution of sodium hydrogen carbonate was added to the mixture, and the resulting mixture was extracted three times with ethyl acetate. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (50 g, hexane/ethyl acetate=15/1). Thus, 1-[2-amino-4-(trifluoromethyl)phenyl]pyrrolidine (550 mg, quant.) was yielded as a red-orange colored oily material.
Quantity
606 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl.[Sn](Cl)Cl.[N+:5]([C:8]1[CH:13]=[C:12]([C:14]([F:17])([F:16])[F:15])[CH:11]=[CH:10][C:9]=1[N:18]1[CH2:22][CH2:21][CH2:20][CH2:19]1)([O-])=O.C(=O)([O-])O.[Na+]>CO>[NH2:5][C:8]1[CH:13]=[C:12]([C:14]([F:15])([F:16])[F:17])[CH:11]=[CH:10][C:9]=1[N:18]1[CH2:22][CH2:21][CH2:20][CH2:19]1 |f:3.4|
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Inputs
Step One
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Name
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Quantity
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1.36 mL
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reactant
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Smiles
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Cl
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Name
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Quantity
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1.55 g
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Type
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reactant
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Smiles
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[Sn](Cl)Cl
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Name
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Quantity
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606 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C=CC(=C1)C(F)(F)F)N1CCCC1
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred for four hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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obtained
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EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting mixture was extracted three times with ethyl acetate
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WASH
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Type
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WASH
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Details
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The obtained organic layer was washed with a saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (50 g, hexane/ethyl acetate=15/1)
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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NC1=C(C=CC(=C1)C(F)(F)F)N1CCCC1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 550 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 102.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
